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Compound of Interest

Compound Name:
2-Bromo-4-fluorophenylboronic

acid

Cat. No.: B572619 Get Quote

Disclaimer: The following safety data pertains to 4-Bromo-2-fluorophenylboronic acid (CAS No.

216393-64-5), a structural isomer of 2-Bromo-4-fluorophenylboronic acid. Due to a lack of

available safety data for 2-Bromo-4-fluorophenylboronic acid, this guide has been compiled

using information for its closely related isomer. Researchers should handle 2-Bromo-4-
fluorophenylboronic acid with the same, if not greater, precautions as outlined below.

This technical guide provides a comprehensive overview of the safety information, handling

procedures, and hazard classifications for professionals in research and drug development.

Chemical Identification and Physical Properties
This section summarizes the key identifiers and physical and chemical properties of 4-Bromo-

2-fluorophenylboronic acid.
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Property Value

Chemical Name 4-Bromo-2-fluorophenylboronic acid

CAS Number 216393-64-5

Molecular Formula C₆H₅BBrFO₂

Molecular Weight 218.82 g/mol

Appearance Solid

Melting Point 238-242 °C[1]

Boiling Point 310.6 °C at 760 mmHg[1]

Flash Point 141.6 °C[1]

Density 1.75 g/cm³[1]

Solubility in Water Insoluble[1][2]

Vapor Pressure 0.000255 mmHg at 25°C[1]

Hazard Identification and Classification
Below is a summary of the hazard classifications for 4-Bromo-2-fluorophenylboronic acid

according to the Globally Harmonized System (GHS).

Hazard Classification Category

Acute Toxicity, Oral Category 4

Eye Irritation Category 2[3]

Signal Word Warning

GHS Pictogram GHS07 (Exclamation Mark)

Hazard Statements:

H302: Harmful if swallowed.[3]
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H319: Causes serious eye irritation.[3]

Precautionary Statements:

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

Risk and Safety Phrases (Legacy):

R36/37/38: Irritating to eyes, respiratory system and skin.[2]

S26: In case of contact with eyes, rinse immediately with plenty of water and seek medical

advice.[2]

S36: Wear suitable protective clothing.[2]

Experimental Protocols: Safe Handling of Solid
Chemicals
The following is a general protocol for the safe handling of solid chemical reagents like 4-

Bromo-2-fluorophenylboronic acid in a laboratory setting. This should be adapted to specific

experimental needs and institutional safety guidelines.

Objective: To safely weigh and dispense a solid chemical for experimental use.

Materials:

4-Bromo-2-fluorophenylboronic acid

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, compatible

chemical-resistant gloves

Chemical fume hood

Analytical balance

Spatula
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Weighing paper or container

Labeling materials

Waste container for contaminated materials

Procedure:

Preparation and Precaution:

Ensure the chemical fume hood is functioning correctly.

Don appropriate PPE before handling the chemical.

Set up all necessary equipment within the fume hood.

Dispensing the Chemical:

Place a clean piece of weighing paper or a suitable container on the analytical balance

and tare it.

Carefully open the container of 4-Bromo-2-fluorophenylboronic acid inside the fume hood.

Using a clean spatula, transfer the desired amount of the solid onto the weighing paper.

Avoid creating dust.

Securely close the main container immediately after dispensing.

Post-Dispensing and Cleanup:

Carefully transfer the weighed solid to the reaction vessel.

Clean the spatula and any contaminated surfaces within the fume hood.

Dispose of any contaminated weighing paper and gloves in the designated waste

container.

Wash hands thoroughly after completing the procedure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b572619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualized Workflows
The following diagrams illustrate key logical relationships and workflows for handling hazardous

chemicals.
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Chemical Spill Response Workflow
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Caption: Chemical Spill Response Workflow
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General Safe Handling Workflow for Solid Chemicals

Start: Prepare for Experiment

Review Safety Data Sheet (SDS)

Gather Materials and PPE

Prepare Workspace
(e.g., Fume Hood)

Don Personal Protective Equipment

Handle Chemical:
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Caption: General Safe Handling Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b572619?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b572619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Safety Guide: 2-Bromo-4-fluorophenylboronic
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b572619#2-bromo-4-fluorophenylboronic-acid-safety-
data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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